Cas no 59549-58-5 ([4,4'-Bipyrimidine]-2,2',6,6'(1H,1'H,3H,3'H)-tetrone)

[4,4'-Bipyrimidine]-2,2',6,6'(1H,1'H,3H,3'H)-tetrone structure
59549-58-5 structure
Product Name:[4,4'-Bipyrimidine]-2,2',6,6'(1H,1'H,3H,3'H)-tetrone
CAS No:59549-58-5
MF:C8H6N4O4
MW:222.15764093399
CID:338312
PubChem ID:12239954
Update Time:2025-04-19

[4,4'-Bipyrimidine]-2,2',6,6'(1H,1'H,3H,3'H)-tetrone Chemical and Physical Properties

Names and Identifiers

    • [4,4'-Bipyrimidine]-2,2',6,6'(1H,1'H,3H,3'H)-tetrone
    • 6-(2,4-dioxo-1H-pyrimidin-6-yl)-1H-pyrimidine-2,4-dione
    • 2,2',6,6'-tetrahydroxy-4,4'-bipyrimidine
    • DTXSID80481954
    • CTK1E7146
    • 59549-58-5
    • [4,4'-Bipyrimidine]-2,2',6,6'(1H,1'H,3H,3'H)-tetraone
    • Inchi: 1S/C8H6N4O4/c13-5-1-3(9-7(15)11-5)4-2-6(14)12-8(16)10-4/h1-2H,(H2,9,11,13,15)(H2,10,12,14,16)
    • InChI Key: NRDMNEJUECDASM-UHFFFAOYSA-N
    • SMILES: O=C1NC(C=C(C2=CC(NC(N2)=O)=O)N1)=O

Computed Properties

  • Exact Mass: 222.03898
  • Monoisotopic Mass: 222.03890469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • PSA: 116.4
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd